N-phenyl-4H-3,1-benzothiazin-2-amine
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Overview
Description
Synthesis Analysis
4H-3,1-Benzothiazin-4-ones, which are related to the compound , can be synthesized from anthranilic acid derivatives . Various preparative routes allow for the introduction of diverse substituents at positions 2 and 5–8 . For instance, anthranilic acid or methyl anthranilate can be converted using aroyl isothiocyanates to thiourea derivatives, which can then undergo a thiazine ring closure with a concomitant loss of the aroyl group to give 2-amino-4H-3,1-benzothiazin-4-ones .Scientific Research Applications
Antioxidant Studies : A study by Ahmad et al. (2012) synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which showed moderate to significant antioxidant activity (Ahmad et al., 2012).
Synthesis Methods : Kobayashi and Kanbe (2011) developed a two-pot procedure for the synthesis of N,N-disubstituted 4H-3,1-benzothiazin-2-amines, which can be used in various chemical syntheses (Kobayashi & Kanbe, 2011).
Neuropharmacology and Parkinson's Disease : Stössel et al. (2013) reported that benzothiazinones with a nonxanthine structure, related to N-phenyl-4H-3,1-benzothiazin-2-amine, serve as potent dual-acting A2AAR/MAO-B inhibitors, potentially aiding in Parkinson's disease treatment (Stössel et al., 2013).
Anticancer Activity : Niewiadomy et al. (2011) synthesized new 2aryl4H3,1benzothiazines, demonstrating promising anticancer activity, some even more beneficial than cisplatin (Niewiadomy et al., 2011).
Pharmaceutical Applications : Fukamachi, Konishi, and Kobayashi (2010) developed an efficient method to prepare 2-(4H-3,1-benzothiazin-4-yl)acetic acid derivatives, offering potential applications in pharmaceuticals (Fukamachi, Konishi, & Kobayashi, 2010).
Antimicrobial Agents : Bikobo et al. (2017) synthesized 2-phenylamino-thiazole derivatives, including compounds related to this compound, showing significant antibacterial activity, particularly against Gram-positive bacteria (Bikobo et al., 2017).
Future Directions
Properties
IUPAC Name |
N-phenyl-4H-3,1-benzothiazin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2S/c1-2-7-12(8-3-1)15-14-16-13-9-5-4-6-11(13)10-17-14/h1-9H,10H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBKNNFLJGWHKMG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2N=C(S1)NC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80388191 |
Source
|
Record name | N-Phenyl-4H-3,1-benzothiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80388191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
109768-66-3 |
Source
|
Record name | N-Phenyl-4H-3,1-benzothiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80388191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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